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Compound of Interest

Compound Name: Turofexorate Isopropyl

Cat. No.: B1683278 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Turofexorate Isopropyl (also known as XL335, WAY-362450, and FXR-450) is a potent and

selective agonist of the Farnesoid X Receptor (FXR) with an EC50 of 4 nM.[1][2] It is a valuable

tool for in vitro and in vivo studies investigating FXR signaling pathways and their roles in

various physiological and pathological processes, including bile acid metabolism, lipid and

glucose homeostasis, inflammation, and fibrosis. Accurate and consistent preparation of

Turofexorate Isopropyl stock solutions is critical for obtaining reliable and reproducible

experimental results. This document provides a detailed protocol for the preparation, handling,

and storage of Turofexorate Isopropyl stock solutions.

Data Presentation

The solubility of Turofexorate Isopropyl can vary slightly between different sources and

batches. The following table summarizes the reported solubility data in common laboratory

solvents. It is recommended to use fresh, anhydrous solvents for optimal dissolution.
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Solvent Solubility (mg/mL)
Molar
Concentration
(mM)

Notes

DMSO 25 - 33 mg/mL[1][2]
57.02 - 75.26 mM[1]

[2]

Hygroscopic; use

freshly opened

DMSO. Sonication or

warming may be

required.[2][3]

Ethanol 0.2 - 2 mg/mL[1][3][4] ~0.46 - 4.56 mM[3]

Sonication is

recommended to aid

dissolution.[3]

DMF 10 mg/mL[4] ~22.8 mM

DMF:PBS (pH 7.2)

(1:1)
0.5 mg/mL[4] ~1.14 mM

10% DMSO + 40%

PEG300 + 5% Tween

80 + 45% Saline

2 mg/mL[3] 4.56 mM[3]

A common vehicle for

in vivo studies.

Sonication is

recommended.[3]

NMP + PEG300

(10:90 v/v)
28 mg/mL[5] ~63.8 mM

For in vivo

applications. The

mixed solution should

be used immediately.

[1]

Water
Insoluble or < 1

mg/mL[1][3][5][6]
-

Experimental Protocol: Preparation of a 10 mM Turofexorate Isopropyl Stock Solution in

DMSO

This protocol describes the preparation of a 10 mM stock solution of Turofexorate Isopropyl in
DMSO, a commonly used solvent for in vitro experiments.

Materials:
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Turofexorate Isopropyl powder (Molecular Weight: 438.47 g/mol )[2]

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes

Vortex mixer

Sonicator (optional)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

Pre-weighing Preparation: Before opening, bring the vial of Turofexorate Isopropyl powder

to room temperature to prevent condensation of moisture.

Weighing: Carefully weigh out the desired amount of Turofexorate Isopropyl powder using

a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution,

weigh out 4.38 mg of the compound.

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (

g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 438.47 g/mol = 4.38 mg

Dissolution:

Add the weighed Turofexorate Isopropyl powder to a sterile microcentrifuge tube.

Add the calculated volume of fresh, anhydrous DMSO to the tube. For a 10 mM solution,

this would be 1 mL for 4.38 mg of powder.

Cap the tube tightly and vortex thoroughly for 1-2 minutes to dissolve the compound.
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Aiding Dissolution (if necessary): If the compound does not fully dissolve, sonicate the

solution for 5-10 minutes or gently warm the tube to 37°C.[2][3] Visually inspect the solution

to ensure there are no visible particles.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,

light-protected microcentrifuge tubes. This helps to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C.

The stock solution in DMSO is stable for at least 1 year when stored at -80°C and for

shorter periods at -20°C.[2][3] For long-term storage (up to 2 years), -80°C is

recommended.[2]

Handling and Safety Precautions:

Turofexorate Isopropyl is for research use only.

Always wear appropriate PPE, including gloves, safety glasses, and a lab coat, when

handling the compound.

Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.

Refer to the Safety Data Sheet (SDS) for complete safety information.

In Vivo Preparation:

For in vivo experiments, Turofexorate Isopropyl is often formulated in a vehicle containing a

mixture of solvents to ensure solubility and bioavailability. A common formulation is 10%

DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[2][3] When preparing solutions for in

vivo use, it is recommended to prepare them freshly on the day of the experiment.[2]
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Workflow for Turofexorate Isopropyl Stock Solution Preparation

Preparation

Dissolution

Storage

Start: Equilibrate Turofexorate Isopropyl Powder to Room Temperature

Weigh Desired Amount of Powder

Add Anhydrous DMSO

Vortex Thoroughly

Visually Inspect for Complete Dissolution

Optional: Sonicate or Gently Warm

Partially Dissolved

Aliquot into Single-Use Tubes

Completely Dissolved

Store at -20°C or -80°C

End: Ready for Experimental Use

Click to download full resolution via product page

Caption: Workflow for preparing Turofexorate Isopropyl stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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